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Compound of Interest

Compound Name: Tetrabutyl orthosilicate

Cat. No.: B1293958

For Researchers, Scientists, and Drug Development Professionals

Tetrabutyl orthosilicate (TBOS), a tetraalkoxysilane with the chemical formula C16H3604Si, is
a versatile compound utilized across various scientific and industrial fields.[1] Its significance
lies primarily in its role as a precursor in the sol-gel process for synthesizing silica-based
materials, such as nanoparticles and gels, and as a crosslinking agent in the production of
silicone polymers.[1][2][3] This technical guide provides an in-depth overview of the core
chemical properties of TBOS, detailed experimental protocols for their determination, and a
visualization of its primary reaction pathway.

Core Physicochemical Properties

Tetrabutyl orthosilicate is a colorless liquid with a mild odor.[1] It is characterized by its
reactivity with water and its solubility in common organic solvents. The key physical and
chemical properties of TBOS are summarized in the tables below for easy reference and

comparison.

Table 1: General and Physical Properties of Tetrabutyl
Orthosilicate
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Property Value Source(s)
CAS Number 4766-57-8 [1][41[5][6]
Molecular Formula C16H3604Si [11[7]
Molecular Weight 320.54 g/mol [11[41[8]
Appearance Colorless liquid [11181I9]
Density 0.899 g/mL at 25 °C [4][5][10][11]
Boiling Point 275 °C [41151191[1.0]
Melting Point -80 °C [5]
Refractive Index (n20/D) 1.413 [4][5]110]
Vapor Density >1 (vs air) [4115]

Flash Point

174 °F (78.9 °C)

[5]

Table 2: Solubility and Reactivity Profile

Property Description Source(s)
. Insoluble, reacts with water
Water Solubility _ [1][2][5]
(hydrolysis)
N Soluble in organic solvents
Solvent Solubility [1][6][12]

such as ethanol and acetone

Highly reactive with moisture,

undergoing hydrolysis and

Reactivity condensation. Evolves n- [2][8]
butanol on contact with
moisture.
Moisture sensitive; should be

Stability stored under inert gas in a [5]1[6]

cool, dark place.

Table 3: Computed Molecular Properties
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Property Value Source(s)
Topological Polar Surface Area  36.9 A2 [11081[13]
Rotatable Bond Count 16 [1]
Hydrogen Bond Acceptor

C)(;untgJ p 4 s
Monoisotopic Mass 320.23828616 Da [1]8]

Chemical Reactivity: The Sol-Gel Process

The most significant chemical property of tetrabutyl orthosilicate is its ability to undergo
hydrolysis and condensation reactions. This process is the foundation of sol-gel technology,
where molecular precursors are converted into solid materials. When TBOS reacts with water,
typically in the presence of an acid or base catalyst, the butoxy groups (-OBu) are replaced
with hydroxyl groups (-OH), forming silanols and releasing butanol as a byproduct. These
silanol intermediates are highly reactive and subsequently condense with other silanols or
TBOS molecules to form stable siloxane (Si-O-Si) bridges. This polymerization process leads
to the formation of a three-dimensional silica network, evolving from a colloidal suspension (sol)
into a solid matrix (gel).[14][15][16]

The overall reaction can be summarized as: Si(OCaHog)a + 2H20 - SiO2 + 4C4HsOH

This reactivity makes TBOS invaluable in applications requiring the formation of silica films and
materials, such as in coatings, adhesives, and as a crosslinking agent to improve the
mechanical and thermal properties of polymers.[1][2][3]
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Step 1: Hydrolysis
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Caption: Hydrolysis and condensation pathway of tetrabutyl orthosilicate in the sol-gel
process.

Experimental Protocols

The determination of the physicochemical properties of tetrabutyl orthosilicate relies on
standardized methodologies. Below are detailed protocols for key experiments based on
internationally recognized guidelines.

Determination of Boiling Point

This protocol is based on the principles outlined in OECD Guideline 103 and ASTM D1120.[8]
[11][13][17][18] It determines the temperature at which the vapor pressure of the liquid equals
atmospheric pressure.

e Apparatus:
o Heating device (e.g., oil bath or heating mantle).
o Boiling flask (round-bottom flask).

o Thermometer with appropriate range and precision.
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o Condenser.
o Boiling chips or a magnetic stirrer.

o Apparatus for measuring barometric pressure.

o Methodology:

o Place a measured volume of tetrabutyl orthosilicate into the boiling flask along with
boiling chips or a magnetic stir bar to ensure smooth boiling.

o Assemble the apparatus, ensuring the thermometer bulb is positioned so that the top of
the bulb is level with the bottom of the side-arm leading to the condenser. This ensures the
temperature of the vapor, not the liquid, is measured.

o Begin heating the flask gently.

o Observe the temperature as the liquid begins to boil and a ring of condensing vapor rises
up the flask.

o The boiling point is the temperature that remains constant while the liquid and vapor are in
equilibrium. Record this temperature when the condensation ring is stable.[19]

o Record the ambient barometric pressure.

o Correct the observed boiling point to standard pressure (101.325 kPa) if necessary, using
appropriate correction factors.

Determination of Density

This protocol is based on the principles of ASTM D4052 and OECD Guideline 109, which utilize
an oscillating U-tube density meter for a precise measurement.[1][2][6][10][20][21][22][23]

e Apparatus:

o Digital density meter with an oscillating U-tube.
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o Thermostatically controlled bath or Peltier system to maintain a constant temperature
(e.g., 25 °C).

o Syringes for sample injection.

o High-purity cleaning solvents (e.g., ethanol, acetone) and dry air for cleaning the U-tube.

o Methodology:

o Calibrate the instrument according to the manufacturer's instructions using two reference
standards of known density (e.g., dry air and ultrapure water).

o Set the measurement temperature to the desired value (e.g., 25 °C) and allow the
instrument to stabilize.

o Clean the U-tube with an appropriate solvent and dry it completely with a stream of dry air.

o Inject the tetrabutyl orthosilicate sample into the U-tube, ensuring no air bubbles are
present in the measurement cell.[2] The presence of bubbles will significantly affect the
accuracy.

o Allow the sample to reach thermal equilibrium within the cell.

o The instrument measures the oscillation period of the U-tube containing the sample. This
period is directly related to the density of the liquid.

o The instrument automatically calculates and displays the density. Record the value.

o Clean the U-tube thoroughly after the measurement.

Determination of Refractive Index

This protocol follows the principles of ASTM D1218, suitable for measuring the refractive index
of transparent liquids.[3][4][5][9][24]

e Apparatus:

o A high-precision refractometer (e.g., an Abbé refractometer).
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o A constant temperature circulating water bath to control the prism temperature (e.g., 20
°C).

o A monochromatic light source (typically a sodium D-line at 589 nm).
o Liquid reference standards for calibration.

o Soft lens tissue and appropriate cleaning solvents.

» Methodology:

[¢]

Turn on the refractometer and the light source. Set the circulating water bath to the
desired temperature (20 °C for n20/D) and allow the refractometer prisms to equilibrate.

o Calibrate the instrument using a liquid standard with a known refractive index.

o Open the prisms of the refractometer and clean them carefully with a suitable solvent and
soft lens tissue.

o Apply a few drops of tetrabutyl orthosilicate to the surface of the measuring prism.

o Close the prisms gently and ensure the liquid sample spreads evenly to form a thin film.

o Look through the eyepiece and adjust the control knob until the boundary line between the
light and dark fields is sharp and centered on the crosshairs.

o If necessary, adjust the dispersion compensator to eliminate any color fringe at the
boundary.

o Read the refractive index value from the instrument's scale or digital display. Record the
value along with the measurement temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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